(4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(5,6,7,8-tetrahydronaphthalen-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(5,6,7,8-tetrahydronaphthalen-2-yl)methanone is a useful research compound. Its molecular formula is C24H27N3O2S and its molecular weight is 421.56. The purity is usually 95%.
BenchChem offers high-quality (4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(5,6,7,8-tetrahydronaphthalen-2-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(5,6,7,8-tetrahydronaphthalen-2-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
A study by Patel, Agravat, and Shaikh (2011) describes the synthesis of compounds structurally related to benzothiazoles, including analogs similar to the mentioned compound. These synthesized compounds were evaluated for their antimicrobial activity, showcasing variable and modest activity against investigated strains of bacteria and fungi. The structural establishment was based on elemental analysis and spectral studies, including IR, 1H NMR, and Mass spectra (Patel, Agravat, & Shaikh, 2011).
Receptor Ligand Affinity and Potential Antipsychotic Activity
Berardi et al. (1996) explored structural modifications of arylpiperazines, focusing on sigma and 5-HT1A receptor ligands. Their research aimed at increasing sigma affinity and selectivity through the synthesis of compounds including a tetralin moiety, which is structurally similar to the compound . These compounds exhibited moderate to high sigma affinity and were evaluated for their potential as antipsychotic drugs due to their dual high 5-HT1A and sigma affinity (Berardi et al., 1996).
Anticancer Evaluation
Gouhar and Raafat (2015) synthesized a compound with a similar structure to evaluate its anticancer potential. The compound was allowed to react with different nucleophiles, leading to the synthesis of various derivatives. Some of these newly synthesized compounds were evaluated as anticancer agents, showcasing the potential application of such compounds in cancer treatment (Gouhar & Raafat, 2015).
Anti-Mycobacterial Chemotypes
Pancholia et al. (2016) identified the benzo[d]thiazol-2-yl(piperazin-1-yl)methanones scaffold, structurally related to the queried compound, as new anti-mycobacterial chemotypes. The study involved the synthesis and assessment of structurally diverse benzo[d]thiazole-2-carboxamides, revealing several compounds with potent anti-mycobacterial activity, showcasing a new avenue for tuberculosis treatment research (Pancholia et al., 2016).
Mechanism of Action
Thiazoles
Thiazoles are a class of organic compounds that contain a five-membered C3NS ring. They are known for their diverse biological activities, including antimicrobial, antifungal, antiretroviral, and antineoplastic effects . The presence of a thiazole ring in (4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(5,6,7,8-tetrahydronaphthalen-2-yl)methanone
could potentially contribute to similar activities.
Piperazines
Piperazines are a class of organic compounds that contain a six-membered ring with two nitrogen atoms at opposite positions in the ring. Piperazine derivatives have been found to exhibit a wide range of pharmacological activities, including antiviral, anti-inflammatory, and anticancer effects .
Tetrahydronaphthalenes
Tetrahydronaphthalenes, also known as tetralins, are a class of organic compounds that are made up of a two-ring system consisting of a six-membered benzene ring fused to a five-membered ring. Tetrahydronaphthalenes have been used as the core structure in a variety of therapeutic agents, including those with anti-inflammatory and anticancer activities .
properties
IUPAC Name |
[4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O2S/c1-2-29-20-9-10-21-22(16-20)30-24(25-21)27-13-11-26(12-14-27)23(28)19-8-7-17-5-3-4-6-18(17)15-19/h7-10,15-16H,2-6,11-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJUJGAOCHGEAMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C(=O)C4=CC5=C(CCCC5)C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(5,6,7,8-tetrahydronaphthalen-2-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.